3,3-Dimethyl-N-(piperidin-4-yl)butanamide

• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol
• IUPAC Name: 3,3-dimethyl-N-piperidin-4-ylbutanamide
• InChI: InChI=1S/C11H22N2O/c1-11(2,3)8-10(14)13-9-4-6-12-7-5-9/h9,12H,4-8H2,1-3H3,(H,13,14)
• InChI Key: VAYWDMOHBVHZMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NC1CCNCC1

Description

3,3-Dimethyl-N-(piperidin-4-yl)butanamide is a chemical compound with the molecular formula C11H23N2O It is known for its unique structure, which includes a piperidine ring and a butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-N-(piperidin-4-yl)butanamide typically involves the reaction of 3,3-dimethylbutanoyl chloride with piperidine. The reaction is carried out under controlled conditions, often in the presence of a base such as triethylamine, to facilitate the formation of the amide bond. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the compound while minimizing the production time and cost.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-N-(piperidin-4-yl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens or alkylating agents are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.

Scientific Research Applications

3,3-Dimethyl-N-(piperidin-4-yl)butanamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including as a precursor for drug development.

Industry: It is utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-N-(piperidin-4-yl)butanamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3,3-Dimethyl-N-(pyridin-4-yl)butanamide
• 3,3-Dimethyl-N-(piperidin-3-yl)butanamide
• 3,3-Dimethyl-N-(piperidin-2-yl)butanamide

Uniqueness

3,3-Dimethyl-N-(piperidin-4-yl)butanamide is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. Its piperidine ring and butanamide backbone contribute to its stability and reactivity, making it a valuable compound for various research applications.